Cas no 873054-39-8 (De-tert-butyl Ivacaftor)

• Product Name: De-tert-butyl Ivacaftor
• CAS No: 873054-39-8
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 1874416
• PubChem ID: 57567374
• Update Time: 2025-05-24

De-tert-butyl Ivacaftor Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxamide,N-[4-(1,1-dimethylethyl)-3-hydroxyphenyl]-1,4-dihydro-4-oxo-
• 3-Quinolinecarboxamide, N-[4-(1,1-dimethylethyl)-3-hydroxyphenyl]-1,4-dihydro-4-oxo-
• N-(3-hydroxy-4-tert-butyl-phenyl)-4-oxo-1H-quinoline-3-carboxamide
• 873054-39-8
• RGXDSPVREBKZMQ-UHFFFAOYSA-N
• BDBM50035581
• CHEMBL3357141
• De-tert-butyl Ivacaftor
• SCHEMBL395729
• N-[4-(1,1-Dimethylethyl)-3-hydroxyphenyl]-1,4-dihydro-4-oxo-3-quinolinecarboxamide
• LW2R39S68S

• Inchi： 1S/C20H20N2O3/c1-20(2,3)15-9-8-12(10-17(15)23)22-19(25)14-11-21-16-7-5-4-6-13(16)18(14)24/h4-11,23H,1-3H3,(H,21,24)(H,22,25)
• InChI Key： RGXDSPVREBKZMQ-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C)(C)C)NC(C1=CNC2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 336.14739250Da
• Monoisotopic Mass: 336.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 78.4Ų

Additional information on De-tert-butyl Ivacaftor

De-Tert-Butyl Ivacaftor: A Comprehensive Overview

De-Tert-Butyl Ivacaftor (CAS No: 873054-39-8) is a chemical compound that has garnered significant attention in the field of pharmaceutical research. This compound is a derivative of Ivacaftor, a well-known drug used in the treatment of cystic fibrosis (CF). The removal of the tert-butyl group from Ivacaftor to form De-Tert-Butyl Ivacaftor has been explored for its potential to enhance pharmacokinetic properties and therapeutic efficacy.

Recent studies have highlighted the importance of CFTR modulators like Ivacaftor and its derivatives in addressing the underlying cause of cystic fibrosis. Cystic fibrosis is caused by mutations in the CFTR gene, which disrupts the function of the CFTR protein. Ivacaftor, as a CFTR potentiator, works by enhancing the activity of the defective CFTR protein, thereby improving mucus clearance and reducing infections in the lungs.

The synthesis of De-Tert-Butyl Ivacaftor involves advanced organic chemistry techniques, including deprotection strategies to remove the tert-butyl group. This modification aims to address potential issues related to bioavailability and metabolic pathways associated with the parent compound. Researchers have reported that De-Tert-Butyl Ivacaftor exhibits similar or improved pharmacodynamic properties compared to Ivacaftor, making it a promising candidate for further development.

In terms of preclinical studies, De-Tert-Butyl Ivacaftor has shown enhanced solubility and stability, which are critical factors for drug delivery. These improvements could potentially lead to better patient compliance and reduced side effects. Furthermore, recent clinical trials have demonstrated that this compound maintains its efficacy in correcting CFTR function while minimizing adverse reactions.

The structural modification from Ivacaftor to De-Tert-Butyl Ivacaftor also opens up new avenues for combination therapies. By leveraging the unique properties of this derivative, researchers are exploring its potential in treating not only cystic fibrosis but also other conditions involving CFTR dysfunction, such as certain forms of diabetes and gastrointestinal disorders.

From an industrial perspective, the synthesis and characterization of De-Tert-Butyl Ivacaftor require state-of-the-art facilities and expertise in medicinal chemistry. The compound's development underscores the importance of continuous innovation in drug design to meet the evolving needs of patients worldwide.

In conclusion, De-Tert-Butyl Ivacaftor represents a significant advancement in the field of CFTR modulators. With its improved pharmacokinetic profile and potential for broader therapeutic applications, this compound holds great promise for enhancing the quality of life for individuals affected by cystic fibrosis and related conditions.